Cas no 1478835-17-4 (3-(2-methanesulfonylethyl)piperidin-3-ol)

• Product Name: 3-(2-methanesulfonylethyl)piperidin-3-ol
• CAS No: 1478835-17-4
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• MDL: MFCD21140762
• CID: 5170594
• PubChem ID: 65145784
• Update Time: 2025-05-21

3-(2-methanesulfonylethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 3-[2-(methylsulfonyl)ethyl]-
• 3-(2-methanesulfonylethyl)piperidin-3-ol

• MDL： MFCD21140762
• Inchi： 1S/C8H17NO3S/c1-13(11,12)6-4-8(10)3-2-5-9-7-8/h9-10H,2-7H2,1H3
• InChI Key： LIDSBZGHHFTGBS-UHFFFAOYSA-N
• SMILES： N1CCCC(CCS(C)(=O)=O)(O)C1

Additional information on 3-(2-methanesulfonylethyl)piperidin-3-ol

3-(2-Methanesulfonylethyl)Piperidin-3-Ol: A Comprehensive Overview

The compound 3-(2-methanesulfonylethyl)piperidin-3-ol, with the CAS number 1478835-17-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights its key structural features: the presence of a methanesulfonylethyl group attached to a piperidine ring, which is further substituted with a hydroxyl group at the 3-position. This combination of functional groups imparts the molecule with distinctive chemical and physical properties.

The piperidine ring, a six-membered saturated ring with one nitrogen atom, is a common structural motif in many bioactive compounds. In this case, the substitution pattern at the 3-position plays a crucial role in determining the molecule's reactivity and stability. The methanesulfonylethyl group, which consists of a sulfonic acid ester (-SO₂O-) attached to an ethyl chain, adds an additional layer of functionality. This group is known for its strong electron-withdrawing effects, which can influence the electronic environment of the piperidine ring and enhance certain chemical properties such as acidity or basicity.

Recent studies have explored the potential of 3-(2-methanesulfonylethyl)piperidin-3-ol in drug discovery and development. Researchers have focused on its ability to act as a chiral building block in asymmetric synthesis, leveraging its stereochemistry to construct complex molecular architectures. The hydroxyl group at the 3-position provides an additional site for functionalization, enabling the creation of derivatives with diverse biological activities.

In addition to its role in medicinal chemistry, this compound has also been investigated for its applications in materials science. The sulfonate group imparts ion-exchange properties, making it a candidate for use in ion-exchange resins or as a component in advanced polymer systems. Its ability to form stable complexes with metal ions has further expanded its potential in catalysis and materials engineering.

The synthesis of 3-(2-methanesulfonylethyl)piperidin-3-ol typically involves multi-step processes that combine nucleophilic substitution, oxidation, and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, the compound's biodegradability and toxicity profile are critical considerations. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental impact. Regulatory agencies have not classified it as a hazardous substance under current guidelines, but ongoing monitoring is recommended to ensure compliance with evolving safety standards.

In conclusion, 3-(2-methanesulfonylethyl)piperidin-3-ol represents a versatile molecule with promising applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial applications. As new insights into its properties continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.